1-(3-((6-(Dimethylamino)pyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-(2-fluorophenoxy)ethanone
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Description
1-(3-((6-(Dimethylamino)pyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-(2-fluorophenoxy)ethanone is a useful research compound. Its molecular formula is C18H21FN4O3 and its molecular weight is 360.389. The purity is usually 95%.
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Scientific Research Applications
Oxidative Degradation Studies
Compounds structurally related to the query molecule have been studied for their oxidative degradation behavior. For instance, the thrombin inhibitor L-375,378 and its oxidative degradates were identified using liquid chromatography/mass spectrometry. This research can inform stability and degradation pathways relevant to pharmaceutical development (Wu et al., 1999).
Synthesis of Conjugated Pyrans
Research on the synthesis of novel conjugated pyrans demonstrates the utility of similar dimethylamino-substituted compounds in synthesizing fluorescent materials. These materials have applications in developing new fluorophores with potential uses in bioimaging and molecular probes (Obydennov et al., 2022).
Fluorescence Emission Radiation
The reaction of specific pyran derivatives with active methylene compounds, leading to fluorescence emission radiation, suggests potential applications in creating red fluorescent compounds. This property is valuable in designing fluorescent markers and dyes for various scientific and industrial applications (Mizuyama et al., 2008).
Chemical Characterisation of Thienothiophene Derivatives
The synthesis and characterization of new diheteroaryl thienothiophene derivatives, including reactions with dimethylformamide dimethyl acetal, show the compound's versatility in synthesizing heterocyclic compounds. These compounds have diverse applications in pharmaceuticals, agrochemicals, and materials science (Mabkhot et al., 2011).
Preparation of Fluoroionophores
The development of fluoroionophores from derivatives structurally related to the query compound, with specific applications in metal cation recognition, indicates potential uses in chemical sensing and analysis. This research highlights the importance of such compounds in designing selective sensors for metal ions (Hong et al., 2012).
properties
IUPAC Name |
1-[3-[6-(dimethylamino)pyrazin-2-yl]oxypyrrolidin-1-yl]-2-(2-fluorophenoxy)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21FN4O3/c1-22(2)16-9-20-10-17(21-16)26-13-7-8-23(11-13)18(24)12-25-15-6-4-3-5-14(15)19/h3-6,9-10,13H,7-8,11-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWTHZANYRCRQHV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CN=CC(=N1)OC2CCN(C2)C(=O)COC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-((6-(Dimethylamino)pyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-(2-fluorophenoxy)ethanone |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.